Cas no 1040724-83-1 (tert-butyl 5-amino-3-(4-chlorophenyl)-1H-pyrazole-1-carboxylate)

• Product Name: tert-butyl 5-amino-3-(4-chlorophenyl)-1H-pyrazole-1-carboxylate
• CAS No: 1040724-83-1
• MF: C₁₄H₁₆ClN₃O₂
• MW: 293.748742103577
• CID: 4569249
• Update Time: 2025-10-31

tert-butyl 5-amino-3-(4-chlorophenyl)-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-amino-3-(4-chlorophenyl)-1H-pyrazole-1-carboxylate
• 1H-Pyrazole-1-carboxylic acid, 5-amino-3-(4-chlorophenyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H16ClN3O2/c1-14(2,3)20-13(19)18-12(16)8-11(17-18)9-4-6-10(15)7-5-9/h4-8H,16H2,1-3H3
• InChI Key： XFKQRQHSQSLOMT-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C(N)=CC(C2=CC=C(Cl)C=C2)=N1

Additional information on tert-butyl 5-amino-3-(4-chlorophenyl)-1H-pyrazole-1-carboxylate

Introduction to Tert-butyl 5-amino-3-(4-chlorophenyl)-1H-pyrazole-1-carboxylate (CAS No. 1040724-83-1)

Tert-butyl 5-amino-3-(4-chlorophenyl)-1H-pyrazole-1-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1040724-83-1, is a derivative of pyrazole, a heterocyclic aromatic compound known for its broad spectrum of biological activities. The structural features of this molecule, including the presence of an amino group at the 5-position and a tert-butyl ester moiety at the 1-position, combined with a chlorophenyl substituent at the 3-position, make it a versatile scaffold for drug discovery and development.

The pyrazole core is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets, including enzymes and receptors. Pyrazole derivatives have been extensively studied for their potential in treating a wide range of diseases, such as inflammation, cancer, and infectious diseases. The introduction of functional groups like the amino group and chlorophenyl ring further enhances the pharmacological properties of this compound, making it an attractive candidate for further investigation.

In recent years, there has been a growing interest in developing novel therapeutic agents based on pyrazole derivatives. One of the key areas of research has been the exploration of their antimicrobial properties. Studies have shown that certain pyrazole derivatives exhibit potent activity against Gram-positive bacteria, Gram-negative bacteria, and even some fungal species. The tert-butyl 5-amino-3-(4-chlorophenyl)-1H-pyrazole-1-carboxylate structure, with its unique substitution pattern, has shown promise in this regard. The tert-butyl group provides steric hindrance, which can influence the binding affinity to biological targets, while the amino group and chlorophenyl ring contribute to hydrogen bonding and hydrophobic interactions, respectively.

Another significant area of research involving Tert-butyl 5-amino-3-(4-chlorophenyl)-1H-pyrazole-1-carboxylate is its potential as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including arthritis, cardiovascular disease, and cancer. Pyrazole derivatives have been found to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of this compound make it a candidate for inhibiting these enzymes, thereby reducing inflammation. Preliminary studies have suggested that Tert-butyl 5-amino-3-(4-chlorophenyl)-1H-pyrazole-1-carboxylate may have similar effects, although further research is needed to confirm these findings.

The synthesis of Tert-butyl 5-amino-3-(4-chlorophenyl)-1H-pyrazole-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of an appropriate hydrazine derivative with a β-keto ester or ketone to form the pyrazole core. Subsequent functionalization steps are then performed to introduce the amino group at the 5-position and the chlorophenyl ring at the 3-position. Finally, esterification is carried out to attach the tert-butyl group at the 1-position. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve efficiency and selectivity in these transformations.

The pharmacokinetic properties of Tert-butyl 5-amino-3-(4-chlorophenyl)-1H-pyrazole-1-carboxylate are also an important consideration in drug development. Factors such as solubility, stability, absorption, distribution, metabolism, and excretion (ADME) must be evaluated to determine if the compound has potential for clinical use. Computational modeling techniques have been used to predict these properties before experimental testing is conducted. These models help in optimizing the structure of the compound to improve its pharmacokinetic profile.

In conclusion,Tert-butyl 5-amino-3-(4-chlorophenyl)-1H-pyrazole-1-carboxylate (CAS No. 1040724-83-1) represents an exciting area of research in pharmaceutical chemistry. Its unique structural features make it a promising candidate for developing novel therapeutic agents with applications in antimicrobial and anti-inflammatory treatments. Further studies are warranted to explore its full potential and to optimize its synthetic route for large-scale production.